Cas no 3457-92-9 (1,5-Pentanediol,1,5-dinitrate)

1,5-Pentanediol,1,5-dinitrate structure
1,5-Pentanediol,1,5-dinitrate structure
Product Name:1,5-Pentanediol,1,5-dinitrate
CAS No:3457-92-9
MF:C5H10N2O6
MW:194.142701625824
CID:307501
PubChem ID:137942
Update Time:2025-04-19

1,5-Pentanediol,1,5-dinitrate Chemical and Physical Properties

Names and Identifiers

    • 1,5-Pentanediol,1,5-dinitrate
    • 5-nitrooxypentyl nitrate
    • Pentamethylene dinitrate
    • Pentamethylene nitrate
    • 1,5-Pentanediol, dinitrate
    • DTXSID80188118
    • 1,5-bis-nitryloxy-pentane
    • 1,5-pentanediol dinitrate
    • SCHEMBL1842696
    • MIYIEPHJPVBSEV-UHFFFAOYSA-N
    • 3457-92-9
    • Inchi: 1S/C5H10N2O6/c8-6(9)12-4-2-1-3-5-13-7(10)11/h1-5H2
    • InChI Key: MIYIEPHJPVBSEV-UHFFFAOYSA-N
    • SMILES: O(CCCCCO[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 194.0539
  • Monoisotopic Mass: 194.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.299
  • Boiling Point: 274.4°Cat760mmHg
  • Flash Point: 127.4°C
  • Refractive Index: 1.457
  • PSA: 104.74

1,5-Pentanediol,1,5-dinitrate Related Literature

  • 1. 234. Quaternary ammonium nitrates. Part I. Preparation from alkyl nitrates and from αω-polymethylene dinitrates
  • 2. The mass spectrometry of nitrate esters and related compounds. Part I
    R. T. M. Fraser,N. C. Paul J. Chem. Soc. B 1968 659
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